Cas no 75347-16-9 (3H-Purin-6-amine, 3-[(4-nitrophenyl)methyl]-)

• Product Name: 3H-Purin-6-amine, 3-[(4-nitrophenyl)methyl]-
• CAS No: 75347-16-9
• MF: C₁₂H₁₀N₆O₂
• MW: 270.246800899506
• CID: 1777106
• PubChem ID: 135604492
• Update Time: 2025-04-21

3H-Purin-6-amine, 3-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine, 3-[(4-nitrophenyl)methyl]-
• 3-[(4-nitrophenyl)methyl]purin-6-amine
• 75347-16-9
• 3-(4-Nitrobenzyl)-3H-purin-6-amine
• 3-[(4-Nitrophenyl)methyl]-3H-purin-6-amine
• DTXSID70507011

• Inchi： 1S/C12H10N6O2/c13-11-10-12(15-6-14-10)17(7-16-11)5-8-1-3-9(4-2-8)18(19)20/h1-4,6-7,13H,5H2,(H,14,15)
• InChI Key： YIHVYNKWFXPAIF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CN1C=NC(C2=C1N=CN2)=N)=O

Computed Properties

• Exact Mass: 270.0867
• Monoisotopic Mass: 270.08652358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 109.48